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Compound of Interest

Compound Name: AFM-30a hydrochloride

Cat. No.: B10790141

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling AFM-30a hydrochloride. It offers
procedural guidance on personal protective equipment, handling, and disposal to ensure a safe
laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for AFM-30a hydrochloride is provided in the table
below for easy reference.

Property Value Reference
Molecular Formula C24H28CIFN603 [1]
Molecular Weight 502.97 g/mol [1]
EC50 for PAD2 9.5 uM [2]
EC50 for H3 citrullination 0.4 uM [2]
Solubility in DMSO > 2.5 mg/mL (4.97 mM) [2]
Storage (Stock Solution) "80°C for 6 months; -20°C for 1 [2]
month

Personal Protective Equipment (PPE)
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While the Safety Data Sheet (SDS) for AFM-30a hydrochloride states that it is not classified
as a hazardous substance or mixture, it is crucial to adhere to standard laboratory safety
protocols to minimize any potential risks.[1] The chemical, physical, and toxicological properties
have not been fully investigated.[1] Therefore, a cautious approach is recommended.

Standard Handling:

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.
» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile gloves).
e Body Protection: A standard laboratory coat is required.

Emergency Situations (e.g., Spills):

 In the event of a significant spill or release, full personal protective equipment should be
used.[1]

» Respiratory Protection: For large spills or in areas with inadequate ventilation, a self-
contained breathing apparatus may be necessary.[1]

» Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for maintaining a safe laboratory
environment. The following step-by-step procedures should be followed.

Handling and Experimental Workflow

e Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood to avoid dust and
aerosol formation.[1]

o Ensure that an eyewash station and safety shower are readily accessible.[1]

» Weighing and Solution Preparation:
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o Handle the solid compound carefully to avoid generating dust.

o When preparing stock solutions, if precipitation occurs, gentle heating and/or sonication
can be used to aid dissolution.[2]

o If using water as a solvent for the stock solution, it is recommended to filter and sterilize it
with a 0.22 ym filter before use.[2]

o Experimental Use:
o Avoid direct contact with the skin, eyes, and clothing.[1]

o Avoid inhalation of any dust or aerosols.[1]

Accidental Release Measures
o Small Spills:

[¢]

Ensure adequate ventilation.[1]

[¢]

Absorb solutions with an inert, finely-powdered liquid-binding material such as diatomite or
universal binders.[1]

[¢]

Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1]

[e]

Collect the contaminated material into a suitable container for disposal.

e Large Spills:

[¢]

Evacuate personnel to a safe area.[1]

[¢]

Prevent further leakage or spillage if it is safe to do so.[1]

[e]

Keep the product away from drains and water courses.[1]

o

Utilize full personal protective equipment, including a self-contained breathing apparatus if
necessary.[1]

First Aid Measures
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o Eye Contact: Immediately flush eyes with large amounts of water, separating the eyelids with
fingers. Remove any contact lenses. Seek prompt medical attention.[1]

o Skin Contact: Rinse the affected skin area thoroughly with large amounts of water. Remove
contaminated clothing and shoes. Seek medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.[1]

Disposal Plan

e Unused Product: Dispose of the substance in accordance with all applicable federal, state,
and local regulations.[1]

o Contaminated Materials: Any packaging, absorbent materials, and other items that have
come into contact with AFM-30a hydrochloride should also be disposed of in accordance
with prevailing regulations.[1]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
AFM-30a hydrochloride.
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Accidental Release

Spill Occurs
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'
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Don Standard PPE Contain Spill
(Gloves, Goggles, Lab Coat) P
Weigh Solid Carefully Absorb with Inert Material
Prepare Solution Decontaminate Surfaces
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Conduct Experiment Collect Waste

Disposal

Dispose of Chemical Waste Dispose of Contaminated Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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